Cas no 1310-66-3 (Lithium hydroxide monohydrate)

• Product Name: Lithium hydroxide monohydrate
• CAS No: 1310-66-3
• MF: LiOH^.H₂O
• MW: 41.96
• MDL: MFCD00149772
• CID: 41188
• Update Time: 2025-11-05

Lithium hydroxide monohydrate Chemical and Physical Properties

Names and Identifiers

• Lithium hydroxide monohydrate
• Lithium hydrate
• LITHIUM HYDROXIDE
• LITHIUM HYDROXIDE-1-HYDRATE
• LITHIUM HYDROXIDE H2O
• Lithium hydroxide hydrate
• LITHIUM HYDROXIDE MONOHYDRATE*ACS REAGEN T
• LithiumHydroxide(Monohydrate)Gr
• LITHIUM HYDROXIDE H2O ACS
• LITHIUM HYDROXIDE, MONOHYDRATE REAGENT (ACS)
• Lithium hydroxide (Li(OH)), monohydrate
• LITHIUMHYDROXIDE,MONOHYDRATE,CRYSTAL,REAGENT,ACS
• Anhydrous Lithium
• Lithine hydrate
• Lithiumhydroxide-crystals
• Lithium hydroxide mo
• Lithiumhydroxid, Monohydrat
• Lithium hydroxide-crystals
• Lithiumhydroxidemonohydrate

• MDL： MFCD00149772
• Inchi： InChI=1S/Li.2H2O/h;2*1H2/q+1;;/p-1
• InChI Key： GLXDVVHUTZTUQK-UHFFFAOYSA-M
• SMILES： [Li+].O.[OH-]

Computed Properties

• Exact Mass: 42.02930
• Monoisotopic Mass: 42.029
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder
• Density: 1.51g/cm3
• Melting Point: 462 ºC
• Boiling Point: 920 ºC
• Flash Point: Nonsense
• PH: ~12 (25℃, 1M in H2O)
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• Water Partition Coefficient: 109 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with moisture. strong acids, carbon dioxide. Absorbs carbon dioxide from the air.
• PSA: 32.29000
• LogP: -0.24110
• Solubility: Soluble in water, slightly soluble in alcohol.
• Merck: 14,5534
• Sensitiveness: Air Sensitive & Hygroscopic

Lithium hydroxide monohydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2680 8/PG 2
• WGK Germany：2
• Hazard Category Code： 22-34
• Safety Instruction： S26-S36/37/39-S45-S22
• FLUKA BRAND F CODES：3-9-34
• RTECS：OJ6307080
• Hazardous Material Identification：
• PackingGroup：II
• HazardClass：8
• TSCA：Yes
• Storage Condition：Store at room temperature
• Packing Group：II
• Risk Phrases：R20/22; R35

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal hydroxides
• Other Element Metal
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Lithium hydroxide monohydrate

Lithium Hydroxide Monohydrate (CAS No. 1310-66-3): A Comprehensive Overview

Lithium hydroxide monohydrate (CAS No. 1310-66-3) is a versatile compound with significant applications in various industries, including pharmaceuticals, batteries, and chemical synthesis. This compound is a white, crystalline solid that is highly soluble in water and exhibits strong basic properties. Its chemical formula is LiOH·H₂O, and it is widely used for its unique properties and reactivity.

In the pharmaceutical industry, lithium hydroxide monohydrate plays a crucial role in the synthesis of lithium salts and other lithium-based compounds. These compounds are essential in the development of medications for various conditions, including mood disorders and bipolar disorder. Recent research has also explored the potential of lithium-based compounds in the treatment of neurodegenerative diseases such as Alzheimer's disease. Studies have shown that lithium can modulate key signaling pathways involved in neuroprotection and neurogenesis, making it a promising candidate for future therapeutic applications.

In the field of energy storage, lithium hydroxide monohydrate is a critical component in the production of lithium-ion batteries. These batteries are widely used in portable electronics, electric vehicles (EVs), and renewable energy systems due to their high energy density and long cycle life. The compound is used to adjust the pH of the electrolyte solution, ensuring optimal performance and stability of the battery. Recent advancements in battery technology have focused on improving the efficiency and safety of lithium-ion batteries, with lithium hydroxide monohydrate playing a central role in these developments.

The chemical synthesis industry also benefits significantly from the use of lithium hydroxide monohydrate. It serves as a strong base in various organic reactions, facilitating the formation of important intermediates and final products. For example, it is used in the preparation of lithium alkoxides, which are essential reagents in Grignard reactions and other synthetic processes. The high reactivity and solubility of lithium hydroxide monohydrate make it an ideal choice for these applications.

In addition to its industrial applications, lithium hydroxide monohydrate has been studied for its environmental impact and safety profile. Research has shown that while it is generally safe to handle under proper conditions, precautions should be taken to avoid exposure to high concentrations or prolonged contact with skin or eyes. Proper storage and handling guidelines are essential to ensure the safe use of this compound in both laboratory and industrial settings.

The latest research on lithium hydroxide monohydrate has also explored its potential in emerging technologies such as carbon capture and storage (CCS). In CCS systems, lithium hydroxide monohydrate can be used to capture carbon dioxide from flue gases, contributing to efforts to reduce greenhouse gas emissions. This application highlights the compound's versatility and its potential to address global environmental challenges.

In conclusion, lithium hydroxide monohydrate (CAS No. 1310-66-3) is a multifaceted compound with a wide range of applications across various industries. Its unique properties make it an indispensable component in pharmaceuticals, energy storage, chemical synthesis, and environmental technologies. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern science and technology.